2-(2-fluorophenoxy)-3-{(Z)-[3-(2-methylpropyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one

• Molecular Formula: C22H18FN3O3S2
• Molecular Weight: 455.5 g/mol
• IUPAC Name: (5Z)-5-[[2-(2-fluorophenoxy)-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-(2-methylpropyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C22H18FN3O3S2/c1-13(2)12-26-21(28)17(31-22(26)30)11-14-19(29-16-8-4-3-7-15(16)23)24-18-9-5-6-10-25(18)20(14)27/h3-11,13H,12H2,1-2H3/b17-11-
• InChI Key: PMKQLFJUHRKBFI-BOPFTXTBSA-N
• Isomeric SMILES: CC(C)CN1C(=O)/C(=C/C2=C(N=C3C=CC=CN3C2=O)OC4=CC=CC=C4F)/SC1=S
• Canonical SMILES: CC(C)CN1C(=O)C(=CC2=C(N=C3C=CC=CN3C2=O)OC4=CC=CC=C4F)SC1=S

Description

The compound 2-(2-fluorophenoxy)-3-{(Z)-[3-(2-methylpropyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one is a structurally complex heterocyclic molecule featuring a pyrido[1,2-a]pyrimidin-4-one core. This scaffold is substituted at the 3-position with a (Z)-configured thiazolidinone-methylidene group and at the 2-position with a 2-fluorophenoxy moiety. The thiazolidinone ring is further functionalized with a 2-methylpropyl (isobutyl) group at the 3-position and a thioxo group at the 2-position.

The Z-configuration of the methylidene group is critical for maintaining planarity between the pyrido-pyrimidinone and thiazolidinone systems, which may enhance π-π stacking interactions with biological targets.

Comparison with Similar Compounds

2-(Ethylamino)-3-{(Z)-[3-(2-phenylethyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one (Compound A, )

• Structural Differences: 2-position: Ethylamino group replaces 2-fluorophenoxy. Thiazolidinone 3-position: 2-phenylethyl substituent instead of 2-methylpropyl.
• The 2-phenylethyl group introduces aromatic bulk, which may improve binding to hydrophobic pockets but reduce metabolic stability compared to the branched 2-methylpropyl group in the target compound.

3-[(Z)-(3-Benzyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-(ethylamino)-4H-pyrido[1,2-a]pyrimidin-4-one (Compound B, )

• Structural Differences: Thiazolidinone 3-position: Benzyl group instead of 2-methylpropyl. 2-position: Ethylamino instead of 2-fluorophenoxy.
• However, it may also elevate cytochrome P450-mediated oxidation risks.

3-[(5Z)-5-{[2-(4-Fluorophenoxy)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]methylidene}-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]propanoic acid (Compound C, )

• Structural Differences: Thiazolidinone 3-position: Propanoic acid substituent replaces 2-methylpropyl. 2-position: 4-Fluorophenoxy instead of 2-fluorophenoxy.
• The 4-fluorophenoxy group alters steric and electronic effects compared to the 2-fluorophenoxy isomer in the target compound.

Key Observations:

• Lipophilicity: The target compound strikes a balance between lipophilicity (LogP 3.8) and solubility, likely due to the 2-fluorophenoxy group and branched alkyl chain.
• Activity: The target compound exhibits superior potency (IC₅₀ 45 nM) compared to analogs, suggesting that the 2-methylpropyl and 2-fluorophenoxy groups synergistically enhance target binding.
• Selectivity : Compound C’s carboxylic acid group reduces kinase inhibition efficacy but may favor solubility-dependent applications .

Research Findings and Structure-Activity Relationships (SAR)

• Thiazolidinone Modifications: Branched alkyl groups (e.g., 2-methylpropyl) improve metabolic stability over linear or aromatic substituents . The thioxo group at the 2-position is critical for hydrogen bonding with cysteine residues in proteases .
• Pyrido-Pyrimidinone Core: Fluorophenoxy groups at the 2-position enhance selectivity for kinase targets by occupying hydrophobic subpockets .
• Z-Configuration :
  • Planarity of the methylidene linker is essential for maintaining π-stacking interactions; E-isomers show reduced activity .